N-(2-cyanopropyl)-N-ethyl-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(2-cyanopropyl)-N-ethyl-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C15H20N2O2/c1-4-17(11-12(2)10-16)15(18)14(19-3)13-8-6-5-7-9-13/h5-9,12,14H,4,11H2,1-3H3
• InChI Key: ZJTAMOHDDSEMSG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)C#N)C(=O)C(C1=CC=CC=C1)OC
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-(2-cyanopropyl)-N-ethyl-2-methoxy-2-phenylacetamide, commonly known as fenproporex, is a synthetic compound that belongs to the amphetamine family. It has been used as a central nervous system stimulant and appetite suppressant in the past. However, due to its potential for abuse and dependence, it has been banned in many countries. Despite this, fenproporex remains a subject of scientific research, especially in the field of medicinal chemistry.

Mechanism of Action

Fenproporex acts by increasing the release of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in enhanced neuronal activity, which can lead to increased wakefulness, attention, and mood.
Biochemical and Physiological Effects:
Fenproporex has been found to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver, leading to increased energy availability. These effects are mediated by the release of catecholamines such as adrenaline and noradrenaline, which are stimulated by fenproporex.

Advantages and Limitations for Lab Experiments

Fenproporex can be used as a tool in laboratory experiments to study the effects of central nervous system stimulants and appetite suppressants. However, due to its potential for abuse, it should be used with caution and in strict compliance with ethical guidelines. It is also important to note that the effects of fenproporex may vary depending on the dose and duration of exposure.

Future Directions

There are several areas of research that can be pursued in relation to fenproporex. One area is the development of safer and more effective alternatives for the treatment of ADHD and narcolepsy. Another area is the study of the long-term effects of fenproporex use, especially in terms of its potential for abuse and dependence. Additionally, further research can be conducted to elucidate the molecular mechanisms underlying the effects of fenproporex on the central nervous system.

Synthesis Methods

The synthesis of fenproporex involves the reaction of 2-phenyl-2-chloroacetamide with ethylamine, followed by the addition of cyanide ion to form the nitrile compound. The nitrile is then reduced to the corresponding amine using lithium aluminum hydride, and finally, the amine is acetylated with acetic anhydride to form fenproporex.

Scientific Research Applications

Fenproporex has been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has been found to increase the release of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in regulating attention, mood, and wakefulness. However, due to its potential for abuse, safer alternatives such as methylphenidate and modafinil are preferred for the treatment of these conditions.